Cas no 1026156-06-8 (3-Fluoro-4-(4-propylpiperazin-1-yl)aniline)

• Product Name: 3-Fluoro-4-(4-propylpiperazin-1-yl)aniline
• CAS No: 1026156-06-8
• MF: C₁₃H₂₀FN₃
• MW: 237.31640625
• CID: 4936813
• PubChem ID: 10609928
• Update Time: 2025-06-08

3-Fluoro-4-(4-propylpiperazin-1-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-4-(4-propylpiperazin-1-yl)aniline
• E81415
• 1026156-06-8
• CS-0113726
• 3-Fluoro-4-(4-propylpiperazin-1-yl)aniline

• Inchi： 1S/C13H20FN3/c1-2-5-16-6-8-17(9-7-16)13-4-3-11(15)10-12(13)14/h3-4,10H,2,5-9,15H2,1H3
• InChI Key： UZMHTNJFDRSJMT-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1N1CCN(CCC)CC1)N

Computed Properties

• Exact Mass: 237.16412581g/mol
• Monoisotopic Mass: 237.16412581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 32.5

Additional information on 3-Fluoro-4-(4-propylpiperazin-1-yl)aniline

Comprehensive Overview of 3-Fluoro-4-(4-propylpiperazin-1-yl)aniline (CAS No. 1026156-06-8): Properties, Applications, and Industry Insights

3-Fluoro-4-(4-propylpiperazin-1-yl)aniline, with the CAS number 1026156-06-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of fluoroaniline derivatives, which are widely recognized for their role in drug discovery and material science. The presence of both a fluorine substituent and a propylpiperazine moiety in its structure enhances its biochemical reactivity, making it a valuable intermediate in the synthesis of bioactive molecules.

In recent years, the demand for fluorinated aromatic compounds like 3-Fluoro-4-(4-propylpiperazin-1-yl)aniline has surged due to their unique electronic and steric properties. Researchers are particularly interested in its potential applications in central nervous system (CNS) drug development, where fluorinated analogs often exhibit improved metabolic stability and blood-brain barrier penetration. The compound's piperazine ring further contributes to its versatility, as this structural motif is prevalent in many FDA-approved drugs targeting neurological disorders.

The synthesis of CAS 1026156-06-8 typically involves multi-step organic reactions, including Buchwald-Hartwig amination and nucleophilic aromatic substitution. These methods are frequently discussed in academic forums and patent literature, reflecting the compound's relevance in modern medicinal chemistry. A growing trend in Google searches relates to "fluorine in drug design," highlighting how industry professionals seek to leverage the polar hydrophobicity of fluorinated compounds to optimize pharmacokinetic profiles.

From an industrial perspective, 3-Fluoro-4-(4-propylpiperazin-1-yl)aniline is often categorized as a high-value chemical intermediate. Its applications extend beyond pharmaceuticals into agrochemicals and advanced materials, where its structural features contribute to enhanced product performance. Recent patents have disclosed its utility in creating photoactive dyes for organic electronics, aligning with the global push toward sustainable energy solutions. This dual applicability in life sciences and material engineering positions the compound as a cross-disciplinary research target.

Quality control of 1026156-06-8 requires stringent analytical protocols, with HPLC purity analysis and mass spectrometry being industry standards. Laboratories frequently search for "fluorine NMR interpretation guidelines," underscoring the technical challenges in characterizing such compounds. The meta-substituted aniline framework also raises questions about regioselectivity in further derivatization—a topic actively debated in organic synthesis communities.

Environmental and regulatory considerations for 3-Fluoro-4-(4-propylpiperazin-1-yl)aniline production emphasize green chemistry principles. The pharmaceutical industry's shift toward catalytic methodologies reduces waste generation during synthesis. Notably, the compound's logP value and aqueous solubility data are frequently requested parameters in research queries, reflecting their importance in ADMET prediction models.

Emerging studies explore the compound's potential in PET radiopharmaceuticals, where the fluorine-18 isotope could enable diagnostic imaging applications. This aligns with increasing search volumes for "fluorine-18 labeling techniques" in medical research databases. The propylpiperazine side chain may additionally serve as a protonation site for salt formation—an area of interest for formulation scientists optimizing drug delivery systems.

Market analysts project steady growth for fluorinated building blocks like CAS 1026156-06-8, driven by expanding biopharmaceutical pipelines. The compound's structural modularity allows diverse modifications, addressing the industry's need for structure-activity relationship (SAR) studies. Recent publications have investigated its derivatives as potential kinase inhibitors, responding to oncology research demands.

In conclusion, 3-Fluoro-4-(4-propylpiperazin-1-yl)aniline represents a compelling case study in contemporary functionalized aromatic chemistry. Its CAS registry 1026156-06-8 serves as a key identifier for researchers navigating chemical databases, while its multifaceted applications continue to inspire innovation across scientific disciplines. The compound's trajectory mirrors broader trends in precision molecular design, where targeted fluorination strategies meet complex pharmacological challenges.